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Essential Safety and Operational Guidance: 2-(4-
Benzhydrylpiperazin-1-yl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-(4-Benzhydrylpiperazin-1-
Compound Name:
yl)ethanol

Cat. No.: B180287

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-(4-
Benzhydrylpiperazin-1-yl)ethanol in a laboratory setting. Due to a lack of comprehensive
safety data for this specific compound, a cautious approach based on handling chemicals of
unknown toxicity is strongly recommended. Users are advised to conduct a thorough risk
assessment before beginning any work.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-(4-Benzhydrylpiperazin-1-
yl)ethanol is provided below. The absence of specific hazard classifications necessitates
treating this compound with a high degree of caution.
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Property Value

CAS Number 10527-64-7

Molecular Formula C19H24N20

Molecular Weight 296.41 g/mol

Boiling Point 180 °C (at 0.01 Torn)[1][2]
Density 1.115 + 0.06 g/cm3 (Predicted)[1]
Hazard Codes Not available[1]

Personal Protective Equipment (PPE)

Given the lack of specific toxicity data, a comprehensive PPE strategy is crucial to minimize
exposure. The following recommendations are based on general best practices for handling
research chemicals.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

Personal Protective Equipment:

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield to protect
against splashes.

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves
immediately if they become contaminated.

o Lab Coat: A standard laboratory coat should be worn, fully buttoned.

o Additional Protection: For larger quantities or procedures with a higher risk of splashing,
consider a chemical-resistant apron and arm sleeves.
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» Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
NIOSH-approved respirator may be necessary. The appropriate type of respirator will
depend on the potential concentration and should be selected based on a formal risk
assessment.

Operational Plan: Handling and Storage

Handling:

Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of any dusts or vapors.

Use only in a well-ventilated area, preferably a chemical fume hood.

Wash hands thoroughly after handling.
Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials (e.g., strong oxidizing agents).

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, provide oxygen. If the person is not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.[3][4][5]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[3][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3][5][6]

Disposal Plan

Waste Disposal:

o Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations.

¢ Do not allow the chemical to enter drains or waterways.

o Contaminated materials (e.g., gloves, lab coats, absorbent materials) should be collected in
a designated hazardous waste container and disposed of appropriately.

Emergency Procedures: Chemical Spili

The following workflow outlines the immediate steps to be taken in the event of a chemical spill.
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Caption: Workflow for handling a chemical spill.

Disclaimer: This information is intended as a guide for trained professionals and is based on
general laboratory safety principles. A comprehensive Safety Data Sheet (SDS) for 2-(4-
Benzhydrylpiperazin-1-yl)ethanol was not available in the public domain at the time of this
writing. The user is solely responsible for conducting a thorough risk assessment and
implementing appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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